Sulfamoylthioacetamide
Description
Sulfamoylthioacetamide (chemical formula: C₂H₅N₂O₂S₂) is a sulfur-containing organic compound characterized by a thioamide (-C(S)-NH₂) backbone and a sulfamoyl (-SO₂-NH₂) functional group. This dual functionality distinguishes it from simpler thioamides like thioacetamide (C₂H₅NS) and sulfonamide derivatives such as sulfacetamide (C₈H₁₀N₂O₃S). The sulfamoyl group may enhance solubility and bioactivity compared to unmodified thioamides, though its exact pharmacological profile requires further investigation .
Properties
CAS No. |
89873-48-3 |
|---|---|
Molecular Formula |
C2H6N2O2S2 |
Molecular Weight |
154.22 g/mol |
IUPAC Name |
2-sulfamoylethanethioamide |
InChI |
InChI=1S/C2H6N2O2S2/c3-2(7)1-8(4,5)6/h1H2,(H2,3,7)(H2,4,5,6) |
InChI Key |
HHOMXXNDFRLGFK-UHFFFAOYSA-N |
Canonical SMILES |
C(C(=S)N)S(=O)(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Properties
| Compound | Key Functional Groups | Molecular Formula | Primary Applications |
|---|---|---|---|
| Sulfamoylthioacetamide | Thioamide, Sulfamoyl | C₂H₅N₂O₂S₂ | Research (potential antimicrobial) |
| Thioacetamide | Thioamide | C₂H₅NS | Organic synthesis, vulcanization |
| Sulfacetamide | Sulfonamide, Acetamide | C₈H₁₀N₂O₃S | Antibacterial (topical) |
| Diphenylmethyl Thioacetamide | Thioamide, Diphenylmethyl | C₁₅H₁₅NS | Pharmaceutical intermediate |
Key Observations :
- Thioacetamide is a simpler thioamide used in organic synthesis but poses significant hepatotoxicity risks .
- Sulfacetamide , a sulfonamide derivative, is clinically employed for its antibacterial properties but lacks the thioamide group .
- Diphenylmethyl Thioacetamide features a bulky aromatic substituent, enhancing stability for use in drug intermediates .
Table 3: Toxicity Data
Critical Analysis :
- This compound’s toxicity profile remains understudied, necessitating caution in handling.
- Thioacetamide’s severe hazards underscore the need for safer alternatives in synthesis .
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